Cas no 2418714-98-2 (methyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)benzoate)

• Product Name: methyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)benzoate
• CAS No: 2418714-98-2
• MF: C₂₆H₂₁NO₄
• MW: 411.449247121811
• CID: 6386497
• PubChem ID: 165770739
• Update Time: 2025-10-28

methyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-7544284
• methyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)benzoate
• 2418714-98-2

• Inchi： 1S/C26H21NO4/c1-4-17-13-18(25(28)30-3)15-19(14-17)27(2)26(29)31-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h1,5-15,24H,16H2,2-3H3
• InChI Key： OTGFJWDHKDECAM-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=C(C#C)C=C(C(=O)OC)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 411.14705815g/mol
• Monoisotopic Mass: 411.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)benzoate

Methyl 3-Ethynyl-5-({[(9H-Fluoren-9-Yl)methoxy]carbonyl}(Methyl)amino)Benzoate (CAS No. 2418714-98-2)

Methyl 3-Ethynyl-5-({[(9H-Fluoren-9-Yl)methoxy]carbonyl}(Methyl)amino)Benzoate, a compound with the CAS registry number 2418714-98-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methyl amino substituent, and an ethynyl group attached to a benzoate backbone. The combination of these functional groups makes it a versatile building block for various applications.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests potential applications in the synthesis of complex molecules, particularly in the realm of peptide chemistry. The methyl amino group adds to the compound's reactivity and functionality, making it suitable for further modifications or as an intermediate in multi-step synthesis processes. Additionally, the ethynyl group introduces alkyne functionality, which is valuable in click chemistry and other conjugation reactions.

Recent studies have highlighted the utility of compounds like methyl 3-ethynyl...benzoate in the development of advanced materials. For instance, researchers have explored its use as a precursor for constructing functional polymers with tailored electronic properties. The ability to integrate multiple functional groups into a single molecule allows for fine-tuning of material characteristics, such as conductivity and mechanical stability.

In terms of synthesis, this compound can be prepared through a combination of coupling reactions and protective group strategies. The incorporation of the Fmoc group typically involves nucleophilic acyl substitution, while the introduction of the ethynyl group may require Sonogashira or other alkyne coupling techniques. These methods ensure high yields and purity, making the compound suitable for both academic research and industrial applications.

From a medicinal chemistry perspective, this compound's structure suggests potential bioactivity. The benzoate backbone is reminiscent of pharmacophores found in various bioactive compounds, while the Fmoc and methyl amino groups could influence solubility and binding affinity. Ongoing research is exploring its role as a lead compound in drug discovery programs targeting specific therapeutic areas.

In conclusion, methyl 3-ethynyl...benzoate (CAS No. 2418714-98-2) stands out as a multifunctional molecule with diverse applications across organic synthesis, materials science, and medicinal chemistry. Its unique combination of functional groups positions it as a valuable tool for researchers aiming to develop innovative solutions in these fields.